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Introduction

Western blotting is a cornerstone technique for the detection and quantification of specific

proteins in complex biological samples. The advent of near-infrared (NIR) fluorescent detection

has significantly enhanced the quantitative capabilities of this method, offering a wider dynamic

range and higher signal-to-noise ratios compared to traditional chemiluminescence.[1][2][3]

Cy7.5, a near-infrared fluorescent dye, is particularly well-suited for Western blotting due to its

spectral properties which minimize background autofluorescence from biological molecules and

blotting membranes.[4][5] This document provides a detailed guide on the use of Cy7.5

carboxylic acid for Western blotting, including protocols for antibody conjugation and

fluorescent detection.

Cy7.5 carboxylic acid is a non-activated form of the dye. To covalently link it to the primary

amines (e.g., on lysine residues) of an antibody, a two-step carbodiimide crosslinking chemistry

is employed, utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-

hydroxysulfosuccinimide (sulfo-NHS). EDC activates the carboxylic acid group of the dye,

which then reacts with sulfo-NHS to form a more stable amine-reactive ester. This activated

dye can then efficiently label the antibody.
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The selection of Cy7.5 for fluorescent Western blotting is based on its advantageous

photophysical properties, which are summarized in the table below.

Property Value Reference

Excitation Maximum ~788 nm

Emission Maximum ~808 nm

Stokes Shift ~20 nm

Molar Extinction Coefficient ~223,000 cm⁻¹M⁻¹

Quantum Yield High

Recommended Application
In Vivo Imaging, Fluorescence

Microscopy, Western Blotting

Experimental Protocols
Part 1: Conjugation of Cy7.5 Carboxylic Acid to Primary
Antibody
This protocol details the two-step EDC/sulfo-NHS chemistry to conjugate Cy7.5 carboxylic acid

to a primary antibody.

Materials:

Primary antibody (free of amine-containing buffers like Tris)

Cy7.5 carboxylic acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysulfosuccinimide (sulfo-NHS)

Activation Buffer (e.g., 0.1 M MES, pH 6.0)

Coupling Buffer (e.g., 1X PBS, pH 7.4)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column for purification

Anhydrous DMSO

Conjugation Workflow Diagram
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Sample Preparation
& Protein Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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